2-chloro-N-[2-(ethylthio)-1,3-benzothiazol-6-yl]benzamide

• IUPAC Name: 2-chloro-N-(2-ethylsulfanyl-1,3-benzothiazol-6-yl)benzamide
• InChI: InChI=1S/C16H13ClN2OS2/c1-2-21-16-19-13-8-7-10(9-14(13)22-16)18-15(20)11-5-3-4-6-12(11)17/h3-9H,2H2,1H3,(H,18,20)
• InChI Key: RMWODMGXTCMSLB-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H13ClN2OS2
• Molecular Weight: 348.9 g/mol

Description

2-chloro-N-[2-(ethylthio)-1,3-benzothiazol-6-yl]benzamide, also known as CBTB, is a compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(ethylthio)-1,3-benzothiazol-6-yl]benzamide is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins that are involved in cell growth, inflammation, and neurological function. It has been shown to inhibit the activity of histone deacetylases (HDACs) and heat shock protein 90 (Hsp90), which are important targets for cancer therapy.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce the production of pro-inflammatory cytokines, and increase the expression of synaptic proteins in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[2-(ethylthio)-1,3-benzothiazol-6-yl]benzamide in lab experiments is its relatively low toxicity compared to other compounds used in cancer therapy. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 2-chloro-N-[2-(ethylthio)-1,3-benzothiazol-6-yl]benzamide. One direction is to further investigate its mechanism of action and identify additional targets for therapy. Another direction is to study its potential in combination with other compounds for improved efficacy. Additionally, more research is needed to determine its safety and efficacy in human clinical trials.

Synthesis Methods

2-chloro-N-[2-(ethylthio)-1,3-benzothiazol-6-yl]benzamide can be synthesized through a multi-step process starting with the reaction of 2-aminothiophenol with 2-chloro-6-nitrobenzoic acid. This is followed by the reduction of the nitro group to an amino group, and then the reaction of the resulting compound with ethyl chloroformate and sodium ethoxide to yield this compound.

Scientific Research Applications

2-chloro-N-[2-(ethylthio)-1,3-benzothiazol-6-yl]benzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, reduce inflammation in animal models, and improve cognitive function in mice.